N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H15N5O4/c1-9(2)21-6-5-11(20-21)15-18-19-16(25-15)17-14(22)10-3-4-12-13(7-10)24-8-23-12/h3-7,9H,8H2,1-2H3,(H,17,19,22)
• InChI Key: JKIKBHLRFWUSEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)C2=NN=C(O2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H15N5O4
• Molecular Weight: 341.32 g/mol

Description

This compound is a complex organic molecule that contains several different functional groups, including a pyrazole ring, an oxadiazole ring, and a benzo[d][1,3]dioxole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings. These rings may be able to participate in a variety of chemical reactions and could potentially form interesting molecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar or nonpolar regions, and the specific functional groups present.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral potential. . Specifically, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate demonstrated promising antiviral effects. Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives exhibited potent antiviral activity against Coxsackie B4 virus.

Anti-Inflammatory and Analgesic Properties

Certain indole derivatives, such as (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide , have demonstrated anti-inflammatory and analgesic activities. .

Antitubercular Activity

Researchers have explored indole derivatives for their potential as antitubercular agents. For instance, (E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one derivatives were tested against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG). .

Supramolecular Chemistry

While not directly related to biological applications, the compound’s structure and substituents may contribute to supramolecular interactions. .

Conclusion

The compound’s diverse biological activities make it an exciting subject for further exploration. Researchers can continue investigating its potential in antiviral therapies, anti-inflammatory treatments, and antitubercular drug development. Additionally, its supramolecular properties offer intriguing avenues for material science and nanotechnology.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential biological activities. It could also be interesting to study its physical and chemical properties in more detail.